6-(aminomethyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
Overview
Description
“6-(aminomethyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” is a chemical compound with a molecular weight of 241.25 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C12H11N5O/c13-6-10-15-11-9 (12 (18)16-10)7-14-17 (11)8-4-2-1-3-5-8/h1-7,15H,13H2, (H,16,18)
.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 241.25 . Other physical and chemical properties are not explicitly mentioned in the available literature.
Scientific Research Applications
Synthesis and Biological Properties
Pyrazolo[1,5-a]pyrimidine Scaffold in Drug Discovery
The pyrazolo[1,5-a]pyrimidine scaffold, closely related to the queried compound, is a prominent structure in drug discovery. Its broad medicinal properties include anticancer, central nervous system agents, anti-infectious, anti-inflammatory, CRF1 antagonists, and radio diagnostics. Significant synthetic strategies and structure-activity relationship (SAR) studies are centered around this scaffold, indicating its importance in developing potential drug candidates (Cherukupalli et al., 2017).
Chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones
Another compound structurally close to the queried one, 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one, is a valuable building block for synthesizing a variety of heterocyclic compounds. Its reactivity and applications in heterocyclic and dyes synthesis are well-documented, pointing towards its versatility and significance in the field (Gomaa & Ali, 2020).
Biochemical and Pharmacological Properties
5H-Pyrano[2,3-d]pyrimidine Scaffolds
The 5H-pyrano[2,3-d]pyrimidine core is crucial for the medicinal and pharmaceutical industries. Its wide applicability and bioavailability make it a key precursor in the industry. The extensive investigation and synthetic pathways employed for developing derivatives of this scaffold highlight its significance in medicinal chemistry (Parmar et al., 2023).
Pyrazolo[1,5-a]pyrimidines' Regio-Orientation
The regio-orientation of pyrazolo[1,5-a]pyrimidines is of particular interest due to the nucleophilicity of the aminopyrazoles involved. Understanding this aspect is crucial for correct structure assignment and further applications in medicinal chemistry (Mohamed & Mahmoud, 2019).
Medicinal Attributes of Pyrazolo[3,4-d]pyrimidines
Pyrazolo[3,4-d]pyrimidines, structurally similar to the queried compound, are known for their extensive medicinal roles in various disease conditions. Biochemical and biophysical properties, explored through a range of assays and tests, establish their significance in addressing diseases affecting the central nervous system, cardiovascular system, cancer, and inflammation (Chauhan & Kumar, 2013).
Mechanism of Action
Target of Action
The primary target of the compound 6-(aminomethyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation and proliferation . Inhibition of CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .
Mode of Action
The compound interacts with CDK2, inhibiting its activity . CDK2 enzymatic regulation requires the binding of catalytic subunits (CDK1–CDK8) with regulatory subunits (cyclin A–cyclin H) to give a fully active complex (CDK-cyclin), which is necessary for phosphorylation of key proteins that regulate the progression through the cell cycle . The compound acts as a CDK2 inhibitor, disrupting this process and thus inhibiting cell proliferation .
Biochemical Pathways
The compound affects the CDK2/cyclin A2 pathway . By inhibiting CDK2, the compound disrupts the normal cell cycle progression, affecting downstream effects such as cell proliferation . This is particularly significant in the context of cancer treatment, where uncontrolled cell proliferation is a key characteristic of tumor growth .
Result of Action
The compound shows significant inhibitory activity against CDK2 . It has been found to significantly inhibit the growth of examined cell lines . Most notably, the compound showed superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib (IC50: 144, 176 and 19 nM, respectively) .
properties
IUPAC Name |
6-(aminomethyl)-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O/c13-6-10-15-11-9(12(18)16-10)7-14-17(11)8-4-2-1-3-5-8/h1-5,7H,6,13H2,(H,15,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDDAXFBAQWOPCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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